Cas no 1804289-07-3 (2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid)

2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid is a specialized fluorinated mandelic acid derivative featuring a chloro-oxopropyl substituent at the 2-position. This compound is of interest in synthetic organic chemistry and pharmaceutical research due to its multifunctional structure, which combines a reactive α-keto chloride group with a fluorinated aromatic moiety. The presence of both electron-withdrawing (fluoro) and reactive (chloro-oxopropyl) groups makes it a versatile intermediate for further derivatization, particularly in the synthesis of bioactive molecules or chiral ligands. Its structural features may also facilitate studies in asymmetric synthesis or medicinal chemistry, where fluorinated analogs are often explored for enhanced metabolic stability and binding properties.

2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid structure

1804289-07-3 structure

Product Name:2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid

CAS No:1804289-07-3

MF:C₁₁H₁₀ClFO₄

MW:260.646106243134

CID:4940840

Update Time:2025-10-22

2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid
- Inchi： 1S/C11H10ClFO4/c12-5-7(14)4-6-2-1-3-8(13)9(6)10(15)11(16)17/h1-3,10,15H,4-5H2,(H,16,17)
- InChI Key： JJLUCTIFMLKTEL-UHFFFAOYSA-N
- SMILES： ClCC(CC1C=CC=C(C=1C(C(=O)O)O)F)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 17
Rotatable Bond Count: 5
Complexity: 297
XLogP3: 1.2
Topological Polar Surface Area: 74.6

2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A015026006-250mg	2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid	1804289-07-3	97%	250mg	470.40 USD	2021-06-18
Alichem	A015026006-500mg	2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid	1804289-07-3	97%	500mg	831.30 USD	2021-06-18
Alichem	A015026006-1g	2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid	1804289-07-3	97%	1g	1,534.70 USD	2021-06-18

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Additional information on 2-(3-Chloro-2-oxopropyl)-6-fluoromandelic acid

Compound CAS No. 1804289-07-3: 2-(3-Chloro-2-Oxopropyl)-6-Fluoromandelic Acid

The compound CAS No. 1804289-07-3, also known as 2-(3-Chloro-2-Oxopropyl)-6-Fluoromandelic Acid, is a structurally complex organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound has garnered attention due to its unique chemical properties and its promising applications in drug development. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

Chemical Structure and Properties

The molecular structure of 2-(3-Chloro-2-Oxopropyl)-6-Fluoromandelic Acid consists of a mandelic acid backbone with specific substituents. The presence of a fluorine atom at the sixth position and a chlorinated oxo-propyl group at the second position introduces unique electronic and steric effects. These features not only influence the compound's physical properties but also play a crucial role in its biological activity.

Biological Activity and Applications

Recent research has focused on the biological activity of CAS No. 1804289-07-3, particularly its potential as a therapeutic agent. Studies have demonstrated that this compound exhibits significant antioxidant properties, which could be beneficial in combating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, its ability to modulate enzyme activity has been explored, suggesting its potential role in enzyme inhibition studies.

Synthesis and Optimization

The synthesis of 2-(3-Chloro-2-Oxopropyl)-6-Fluoromandelic Acid involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Researchers have employed various synthetic strategies, including nucleophilic substitution and oxidation reactions, to construct the desired molecule. Recent advancements in catalytic methods have further enhanced the efficiency of these processes, making large-scale production more feasible.

In Vitro and In Vivo Studies

In vitro studies have revealed that CAS No. 1804289-07-3 demonstrates potent activity against several disease models, including cancer cell lines and inflammatory pathways. Preclinical trials in animal models have further validated its efficacy, with promising results in reducing disease progression without significant adverse effects. These findings underscore the compound's potential as a lead candidate for drug development.

Future Directions

The future of 2-(3-Chloro-2-Oxopropyl)-6-Fluoromandelic Acid lies in its continued exploration for therapeutic applications. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce toxicity. Additionally, collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its progression through clinical trials.

In conclusion, CAS No. 1804289-07-3, or 2-(3-Chloro-2-Oxopropyl)-6-Fluoromandelic Acid, represents a promising compound with diverse applications in the field of medicine. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a key player in the development of novel therapeutic agents.